3-(3-methyl-1H-pyrazol-1-yl)-6-{4-[(4-methyl-1,2,3-thiadiazol-5-yl)carbonyl]-1-piperazinyl}pyridazine

• IUPAC Name: [4-[6-(3-methylpyrazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-(4-methylthiadiazol-5-yl)methanone
• InChI: InChI=1S/C16H18N8OS/c1-11-5-6-24(20-11)14-4-3-13(18-19-14)22-7-9-23(10-8-22)16(25)15-12(2)17-21-26-15/h3-6H,7-10H2,1-2H3
• InChI Key: BYXCIRZNIOSCOU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1)C2=NN=C(C=C2)N3CCN(CC3)C(=O)C4=C(N=NS4)C
• Molecular Formula: C16H18N8OS
• Molecular Weight: 370.4 g/mol

Description

The compound contains several functional groups including a pyrazole ring, a thiadiazole ring, and a piperazine ring. Pyrazole is a five-membered ring with two nitrogen atoms, and it’s known for its role in the development of heterocyclic agrochemicals. Thiadiazole is a five-membered ring containing three nitrogen atoms and a sulfur atom, and it’s often used in medicinal chemistry for its various biological activities. Piperazine is a six-membered ring with two nitrogen atoms, and it’s commonly used in the synthesis of pharmaceuticals.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reagents used. Pyrazole and thiadiazole rings can participate in various chemical reactions due to the presence of nitrogen and sulfur atoms.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, some pyrazole-containing compounds are known to inhibit certain enzymes, which makes them useful as pharmaceuticals.

Future Directions

The future research directions for this compound could include studying its biological activity, optimizing its synthesis process, and exploring its potential applications in various fields such as medicine or agriculture.